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Compound of Interest

Compound Name: Bis(2-ethylhexyl)amine

Cat. No.: B7767626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

bis(2-ethylhexyl)amine, a secondary aliphatic amine with diverse industrial applications. This

document is intended to serve as a valuable resource for professionals in research and

development who require precise data on this compound for formulation, synthesis, and

process design.

Core Physical Properties
Bis(2-ethylhexyl)amine, also known as diisooctylamine, is a colorless to pale yellow liquid

with a characteristic amine odor.[1] Its branched alkyl chains contribute to its high

hydrophobicity and moderate basicity.[2] The following table summarizes the key physical

properties of bis(2-ethylhexyl)amine, compiled from various sources for easy comparison.

Table 1: Physical Properties of Bis(2-ethylhexyl)amine
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Property Value Conditions Reference(s)

Density 0.8062 g/mL at 68 °F (20 °C) [3]

0.805 g/mL at 25 °C [4][5]

0.80 g/cm³ at 20 °C

~0.82 g/cm³ Room Temperature [2]

Boiling Point 538 °F (281.1 °C) at 760 mmHg [3]

281 °C Not specified [6]

328 °C Not specified [2]

123 °C at 5 mmHg [4][5][7]

175 °C at 2 mmHg

157-159 °C at 27 hPa

252.51 °C Not specified [8]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively available in the public domain. The provided data are generally reported in

chemical databases and by suppliers without explicit methodologies. It is presumed that

standard analytical methods, such as those established by ASTM or ISO for determining

density and boiling point of chemical compounds, were utilized. For precise measurements, it is

recommended to consult specific analytical chemistry literature or conduct in-house validation

using calibrated equipment.

Applications and Workflow
Bis(2-ethylhexyl)amine is a versatile chemical intermediate with a range of applications

stemming from its physical and chemical properties. Its primary uses include acting as a

corrosion inhibitor, a component in the synthesis of rubber chemicals, and an intermediate in

the production of agrochemicals and surfactants.[1][9] One notable application is in the
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synthesis of stable cadmium sulfide (CdS) nanoparticles, where it functions as a capping agent

to control particle size and prevent agglomeration.[4][7]

The following diagram illustrates a generalized workflow for the synthesis of nanoparticles

using bis(2-ethylhexyl)amine as a capping agent.
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Caption: Workflow for the synthesis of CdS nanoparticles using bis(2-ethylhexyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chinaamines.com [chinaamines.com]

2. What is Bis(2-ethylhexyl)amine - Properties & Specifications [polic-chemical.com]

3. Bis(2-ethylhexyl)amine | C16H35N | CID 7791 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 双(2-乙基己基)胺 99% | Sigma-Aldrich [sigmaaldrich.com]

5. Bis(2-ethylhexyl)amine 99 106-20-7 [sigmaaldrich.com]

6. Bis(2-ethylhexyl)amine, 99% 500 mL | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

7. Bis(2-ethylhexyl)amine | 106-20-7 [chemicalbook.com]

8. Bis(2-ethylhexyl)amine | 106-20-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

9. BIS 2-ETHYLHEXYLAMINE (BIS2EHA) - Alkyl Amines Chemicals Limited
[alkylamines.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Bis(2-
ethylhexyl)amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767626#bis-2-ethylhexyl-amine-physical-properties-
density-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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